Cas no 59108-90-6 (1H-Indole-3-carbothioic Acid Amide)

1H-Indole-3-carbothioic Acid Amide is a heterocyclic organic compound featuring an indole core functionalized with a carbothioamide group at the 3-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its thioamide moiety enhances binding affinity in biological systems, facilitating applications in drug discovery, particularly for targeting enzyme inhibition or receptor modulation. The compound's stability under standard conditions and compatibility with further derivatization offer versatility in synthetic routes. Its well-defined physicochemical properties ensure reproducibility in research and industrial processes. Careful handling is advised due to potential sensitivity to oxidation and moisture.

1H-Indole-3-carbothioic Acid Amide structure

59108-90-6 structure

Product Name:1H-Indole-3-carbothioic Acid Amide

CAS No:59108-90-6

MF:C₉H₈N₂S

MW:176.238220214844

MDL:MFCD01993552

CID:949670

PubChem ID:12276962

Update Time:2025-05-27

1H-Indole-3-carbothioic Acid Amide Chemical and Physical Properties

Names and Identifiers

- 1H-Indole-3-carbothioamide
- 1h-indole-3-carbothioic acid amide
- Indole-3-thio Carboxamide
- 3-indolethiocarboxamide
- 3-Indolylcarbonsaeurethioamid
- Indol-3-thiocarbonsaeure-amid
- indole-3-carbothioamide
- indole-3-carbothioic acid amide
- indole-3-thioamide
- INDOLE-3-THIOCARBOXAMIDE
- DTXSID70483725
- CS-0068275
- MFCD01993552
- SCHEMBL16781064
- Indole-3-thiocarboxamide, 97%, AldrichCPR
- AB10607
- 59108-90-6
- A869278
- DB-072574
- G86789
- 1H-Indole-3-carbothioic Acid Amide
- MDL： MFCD01993552
- Inchi： 1S/C9H8N2S/c10-9(12)7-5-11-8-4-2-1-3-6(7)8/h1-5,11H,(H2,10,12)
- InChI Key： PPWNZMJWESSLGE-UHFFFAOYSA-N
- SMILES： S=C(C1=CNC2C=CC=CC=21)N

Computed Properties

Exact Mass: 176.04100
Monoisotopic Mass: 176.04081944g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 73.9Å²

Experimental Properties

PSA: 73.90000
LogP: 2.50240

1H-Indole-3-carbothioic Acid Amide Security Information

Hazard Category Code： 22-43
Safety Instruction： 36/37
Hazardous Material Identification：

1H-Indole-3-carbothioic Acid Amide Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1H-Indole-3-carbothioic Acid Amide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A199010353-5g	1H-Indole-3-carbothioamide	59108-90-6	95%	5g	$456.68	2023-09-01
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	48R0175-1g	1H-Indole-3-carbothioic acid amide	59108-90-6	97%	1g	2527.17CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	48R0175-5g	1H-Indole-3-carbothioic acid amide	59108-90-6	97%	5g	10108.67CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	48R0175-25g	1H-Indole-3-carbothioic acid amide	59108-90-6	97%	25g	40621.23CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	48R0175-500mg	1H-Indole-3-carbothioic acid amide	59108-90-6	97%	500mg	1679.12CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	48R0175-250mg	1H-Indole-3-carbothioic acid amide	59108-90-6	97%	250mg	1263.58CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	48R0175-100mg	1H-Indole-3-carbothioic acid amide	59108-90-6	97%	100mg	1060.05CNY	2021-05-08
Chemenu	CM146579-5g	1H-Indole-3-carbothioic acid amide	59108-90-6	95%	5g	$436	2021-08-05
TRC	I655750-50mg	1H-Indole-3-carbothioic Acid Amide	59108-90-6		50mg	$ 50.00	2022-06-04
TRC	I655750-100mg	1H-Indole-3-carbothioic Acid Amide	59108-90-6		100mg	$ 65.00	2022-06-04

1H-Indole-3-carbothioic Acid Amide Suppliers

Amadis Chemical Company Limited

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(CAS:59108-90-6)1H-Indole-3-carbothioic Acid Amide

Order Number:A869278

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 09:16

Price ($):1292.0

Email:sales@amadischem.com

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

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